Cas no 1361758-86-2 (6-Chloro-3-(2,4-dichlorophenyl)picolinaldehyde)

• Product Name: 6-Chloro-3-(2,4-dichlorophenyl)picolinaldehyde
• CAS No: 1361758-86-2
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926787
• Update Time: 2025-06-12

6-Chloro-3-(2,4-dichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(2,4-dichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-7-1-2-8(10(14)5-7)9-3-4-12(15)16-11(9)6-17/h1-6H
• InChI Key： AONUCAHIUGABGZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC=C(N=C1C=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.5
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-3-(2,4-dichlorophenyl)picolinaldehyde

Comprehensive Overview of 6-Chloro-3-(2,4-dichlorophenyl)picolinaldehyde (CAS No. 1361758-86-2)

6-Chloro-3-(2,4-dichlorophenyl)picolinaldehyde (CAS No. 1361758-86-2) is a specialized organic compound widely recognized for its unique structural properties and applications in pharmaceutical and agrochemical research. This compound belongs to the class of chlorinated picolinaldehydes, which are increasingly studied for their potential in drug discovery and material science. The presence of multiple chlorine atoms in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals frequently search for terms like "6-Chloro-3-(2,4-dichlorophenyl)picolinaldehyde synthesis", "CAS 1361758-86-2 applications", and "chlorinated picolinaldehyde derivatives", reflecting the growing interest in this compound. Its relevance is further highlighted by its potential role in developing novel antimicrobial agents and crop protection chemicals, aligning with current trends in sustainable agriculture and antibiotic resistance research.

The molecular structure of 6-Chloro-3-(2,4-dichlorophenyl)picolinaldehyde features a picolinaldehyde core substituted with chlorine atoms at strategic positions, optimizing its electronic and steric properties. This design is critical for its function as a building block in heterocyclic chemistry, enabling the creation of complex molecules with tailored biological activities. Recent studies have explored its utility in catalysis and ligand design, addressing challenges in green chemistry and industrial scalability.

From an analytical perspective, CAS 1361758-86-2 is characterized using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity and consistency for research applications. Quality control protocols are essential, given the compound's role in high-value syntheses. Discussions on platforms like ResearchGate and PubMed often focus on optimized purification methods and stability under varying conditions, underscoring its technical significance.

In the context of market trends, demand for 6-Chloro-3-(2,4-dichlorophenyl)picolinaldehyde is driven by its versatility in pharmaceutical intermediates and specialty chemicals. Companies specializing in fine chemicals emphasize its supply chain resilience, particularly amid global shifts toward localized production. Environmental considerations also play a role, with innovations in waste reduction and energy-efficient synthesis gaining traction among manufacturers.

Future prospects for this compound include explorations in bioconjugation and smart materials, where its reactive aldehyde group offers functionalization opportunities. Collaborative efforts between academia and industry continue to expand its applications, positioning CAS 1361758-86-2 as a cornerstone in modern synthetic chemistry. As research evolves, so does the need for comprehensive data on its toxicological profile and handling guidelines, ensuring safe and sustainable use across sectors.